Cas no 1557037-08-7 (4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine)

• Product name: 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine
• CAS No: 1557037-08-7
• MF: C₈H₁₂N₄S
• MW: 196.272679328918
• CID: 4605968

4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine

• Inchi： 1S/C8H12N4S/c1-13-8-11-6(4-5-2-3-5)10-7(9)12-8/h5H,2-4H2,1H3,(H2,9,10,11,12)
• InChI Key： POLYZHGXDQFBSI-UHFFFAOYSA-N
• SMILES： N1=C(SC)N=C(CC2CC2)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,3,5-triazines Methylthio-s-triazines

Additional information on 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine

Introduction to 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine (CAS No. 1557037-08-7)

4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This heterocyclic compound belongs to the triazine family, which has garnered considerable attention due to its versatile applications in medicinal chemistry and agrochemical research. The molecular structure of this compound incorporates both cyclopropylmethyl and methylsulfanyl substituents, which contribute to its distinct chemical reactivity and potential biological activity.

The compound with the CAS number 1557037-08-7 has been extensively studied for its pharmacological potential. Triazines are known for their role in various biological processes, including enzyme inhibition and receptor binding. The presence of the cyclopropylmethyl group enhances the compound's lipophilicity, making it more soluble in organic solvents and potentially improving its membrane permeability. On the other hand, the methylsulfanyl group introduces a polar moiety, which can influence its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine with various biological receptors. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, simulations have shown that this compound can effectively bind to certain enzymes involved in metabolic pathways, suggesting its utility in treating metabolic disorders.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The structural features of 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine make it a suitable candidate for developing new pesticides and herbicides. Its ability to interact with biological targets in plants could lead to the creation of more effective and environmentally friendly crop protection agents.

The synthesis of 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in achieving high-quality intermediates and final products.

The chemical properties of this compound also make it valuable for material science applications. Researchers have explored its potential use in creating novel polymers and coatings due to its ability to form stable cross-linked networks. These materials could exhibit enhanced durability and functionality under various environmental conditions.

Evaluation of the toxicological profile of 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine is crucial for ensuring its safe use in both pharmaceutical and agrochemical contexts. Comprehensive toxicological studies have been conducted to assess its acute and chronic toxicity. These studies have provided valuable insights into its safety profile and potential side effects.

The environmental impact of this compound is another critical consideration. Efforts have been made to develop biodegradable derivatives that minimize ecological harm while maintaining efficacy. Such developments are essential for aligning with global sustainability goals and reducing environmental footprint.

The future prospects of 4-(cyclopropylmethyl)-6-(methylsulfanyl)-1,3,5-triazin-2-amine are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are expected to drive innovation in this field. New synthetic routes and analytical techniques will further enhance our understanding of this compound's potential.